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Abstract

This technical guide provides an in-depth overview of the solubility characteristics of C.I.
Mordant Red 7. Due to ambiguity in the common nomenclature, this document focuses on the
compound specifically identified by C.l. number 18760 and CAS number 3618-63-1. It is
important to distinguish this from Alizarin Red S (C.I. 58005), which is sometimes referred to as
C.l1. Mordant Red 3 and may be confused with Mordant Red 7. This guide summarizes the
available qualitative solubility data in key solvents, outlines detailed experimental protocols for
solubility determination, and presents a logical workflow for these procedures. The information
herein is intended to support research and development activities where C.l. Mordant Red 7 is
of interest.

Introduction to C.I. Mordant Red 7 (C.I. 18760)

C.l. Mordant Red 7, also known by the Colour Index number 18760 and CAS number 3618-
63-1, is a single azo class dye.[1] Its molecular formula is C20H15sN4NaOsS, with a molecular
weight of 446.41 g/mol .[1] This dye is a blueish-red powder and its applications include the
dyeing and printing of wool, silk, and polyamide fibers.[1][2] The solubility of this mordant dye is
a critical parameter for its application in various industrial and research settings, influencing its
behavior in solution and its interaction with substrates.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b606670?utm_src=pdf-interest
https://www.benchchem.com/product/b606670?utm_src=pdf-body
https://www.benchchem.com/product/b606670?utm_src=pdf-body
https://www.benchchem.com/product/b606670?utm_src=pdf-body
https://www.benchchem.com/product/b606670?utm_src=pdf-body
https://www.benchchem.com/product/b606670?utm_src=pdf-body
http://www.worlddyevariety.com/mordant-dyes/mordant-red-7.html
http://www.worlddyevariety.com/mordant-dyes/mordant-red-7.html
http://www.worlddyevariety.com/mordant-dyes/mordant-red-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4774020.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solubility Data

Quantitative solubility data for C.l. Mordant Red 7 (C.l. 18760) is not readily available in
publicly accessible literature. The following table summarizes the qualitative solubility
information that has been compiled from various sources. These descriptions provide a general
understanding of the dye's behavior in different solvent systems.

Qualitative
Solvent C.l. Number CAS Number . Source(s)
Solubility
Water 18760 3618-63-1 Soluble [11121[3]
Ethanol 18760 3618-63-1 Slightly Soluble [11121[3]
Acetone 18760 3618-63-1 Slightly Soluble [1]1[2][3]
Dimethyl
Sulfoxide 18760 3618-63-1 Soluble [4]
(DMSO)
Other Organic
18760 3618-63-1 Insoluble [11[2]
Solvents

Experimental Protocols for Solubility Determination

The following protocols describe standard methodologies for determining the solubility of a dye
such as C.l. Mordant Red 7. These methods can be adapted to generate quantitative data for
specific solvent and temperature conditions.

Gravimetric Method for Solubility Determination

This method is a fundamental approach to determining the concentration of a saturated
solution.

Materials:
e C.I. Mordant Red 7 dye powder

e Selected solvent (e.g., water, ethanol, DMSO)
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o Thermostatic shaker or magnetic stirrer with temperature control
e Centrifuge

e Analytical balance

e Volumetric flasks

e Micropipettes

e Drying oven

Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of C.l. Mordant Red 7 to a known volume of the solvent in a
sealed container.

o Agitate the mixture at a constant temperature using a thermostatic shaker until equilibrium
is reached (typically 24-48 hours).

e Separation of Undissolved Solid:
o Centrifuge the saturated solution at a high speed to pellet the undissolved dye.

o Determination of Solute Concentration:

[e]

Carefully withdraw a known volume of the clear supernatant.

[e]

Weigh the withdrawn sample.

o

Evaporate the solvent in a drying oven at a temperature below the decomposition point of
the dye until a constant weight of the dried dye is achieved.

o

The solubility can then be calculated in g/L or other appropriate units.

Spectrophotometric Method for Solubility Determination
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This method is suitable for colored compounds and relies on the relationship between
absorbance and concentration (Beer-Lambert Law).

Materials:

o UV-Vis Spectrophotometer

» Calibrated volumetric flasks and pipettes

o The same materials as in the gravimetric method for preparing the saturated solution.

Procedure:

e Preparation of a Calibration Curve:

o Prepare a series of standard solutions of C.I. Mordant Red 7 of known concentrations in
the solvent of interest.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax).

o Plot a graph of absorbance versus concentration to create a calibration curve.

o Preparation and Analysis of the Saturated Solution:

o Prepare a saturated solution and separate the undissolved solid as described in the
gravimetric method.

o Carefully dilute a known volume of the clear supernatant to a concentration that falls within
the range of the calibration curve.

o Measure the absorbance of the diluted solution at Amax.

o Calculation of Solubility:

o Use the calibration curve to determine the concentration of the diluted solution.
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o Calculate the concentration of the original saturated solution, taking into account the
dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a dye.

Caption: Workflow for Dye Solubility Determination.

Conclusion

This technical guide has summarized the available solubility information for C.I. Mordant Red 7
(C.1. 18760). While precise quantitative data is lacking in the literature, the qualitative
descriptions provide a useful starting point for researchers. The provided experimental
protocols offer standardized methods for obtaining quantitative solubility data tailored to
specific research needs. It is recommended that researchers empirically determine the
solubility of C.l. Mordant Red 7 in their specific solvent systems and at their desired
temperatures to ensure accuracy in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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